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Cat. No.: B15623920 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Adenosine 2'-PEG-Biotin is a versatile biochemical tool designed for the study of purinergic

signaling, particularly through adenosine receptors. This molecule incorporates three key

functional components: an adenosine moiety for receptor interaction, a polyethylene glycol

(PEG) linker to enhance solubility and provide spatial separation, and a biotin tag for affinity-

based detection and purification. This guide provides a comprehensive overview of the known

physical and chemical properties of Adenosine 2'-PEG-Biotin, detailed experimental protocols

for its use in receptor binding and functional assays, and a discussion of its applications in drug

discovery and molecular research.

Introduction
Adenosine is a ubiquitous purine nucleoside that plays a critical role in numerous physiological

processes by activating four G protein-coupled receptor (GPCR) subtypes: A1, A2A, A2B, and

A3. These receptors are implicated in a wide range of conditions, including cardiovascular

diseases, neurodegenerative disorders, inflammation, and cancer. Consequently, they are

significant targets for therapeutic intervention.

Adenosine 2'-PEG-Biotin is an invaluable molecular probe for investigating the pharmacology

and cellular signaling of these receptors. The adenosine component allows it to mimic the

endogenous ligand, while the PEG linker improves its physicochemical properties and reduces
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steric hindrance. The terminal biotin provides a high-affinity handle for interaction with avidin or

streptavidin, enabling a variety of experimental applications, from receptor binding assays to

affinity purification of receptor complexes.

Physical and Chemical Properties
The physical and chemical properties of Adenosine 2'-PEG-Biotin are summarized in the

table below. While some data for this specific molecule are not publicly available and require

direct experimental determination, the properties of its constituent parts provide a strong

indication of its behavior.

Property Value

Molecular Formula C₂₆H₄₀N₈O₈S

Molecular Weight 624.71 g/mol [1]

CAS Number 362028-97-5[1]

Appearance White to off-white solid

Solubility

Soluble in water and aqueous buffers. Generally

soluble in DMSO and DMF. Limited solubility in

alcohols. Insoluble in non-polar organic solvents

like ether.

Stability

Stable for extended periods when stored as a

solid at -20°C. In solution, stability is dependent

on pH and temperature. Avoid repeated freeze-

thaw cycles.

Storage Conditions
Store as a solid at -20°C, protected from light

and moisture.[2]

UV-Vis Absorbance (λmax)
Expected to be similar to adenosine, with

maxima around 258 nm.[3]

Purity Typically >95% as determined by HPLC.
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While a detailed, step-by-step synthesis protocol for commercially available Adenosine 2'-
PEG-Biotin is proprietary, a general synthetic strategy can be outlined based on established

bioconjugation chemistry. The synthesis would likely involve the coupling of a 2'-amino-

functionalized adenosine derivative with a biotin-PEG-NHS ester.

General Synthetic Workflow
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Synthesis

Purification
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Radioligand Displacement Assay Workflow

Prepare Reagents
(Membranes, Radioligand,

Test Compound)

Set up Assay Plate
(Total, Non-specific,
Competitive Binding)

Incubate

Filter and Wash

Scintillation Counting

Data Analysis
(IC50 and Ki Determination)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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